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Compound of Interest

Compound Name: Dimyristolein

Cat. No.: B3026123 Get Quote

For researchers, scientists, and drug development professionals, the quality and consistency of

reagents are paramount to achieving reliable and reproducible experimental outcomes.

Dimyristolein (1,2-dimyristoleoyl-sn-glycerol), a key diacylglycerol (DAG), plays a crucial role

in cellular signaling and lipid-based drug delivery systems. Its purity, stability, and biological

activity can significantly impact research results. This guide provides an objective comparison

of Dimyristolein from four prominent chemical suppliers: Avanti Polar Lipids, Cayman

Chemical, Larodan, and MilliporeSigma.

This analysis is based on a compilation of publicly available data and typical specifications for

high-purity lipids. While direct head-to-head comparative studies are not always accessible, this

guide offers a framework for evaluating these products based on critical quality attributes. We

present summarized data in clear, comparative tables, detail essential experimental protocols

for in-house verification, and provide visual diagrams of relevant biological pathways and

experimental workflows.

Comparative Analysis of Dimyristolein
Specifications
The following tables summarize the typical product specifications for Dimyristolein offered by

the selected suppliers. This data is compiled from online product listings and representative

certificates of analysis for similar diacylglycerol products.
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Table 1: Physical and Chemical Properties

Parameter
Avanti Polar
Lipids

Cayman
Chemical

Larodan MilliporeSigma

Molecular

Formula
C31H56O5 C31H56O5 C31H56O5 C31H56O5

Molecular Weight 508.77 g/mol 508.8 g/mol 508.77 g/mol 508.77 g/mol

Purity (by

GC/TLC)
>99% ≥98% >98% ≥98%

Physical Form
Chloroform

Solution
Neat Oil Neat Oil Solution

Storage

Temperature
-20°C -20°C -20°C -20°C

Table 2: Analytical and Quality Control Data (Representative)

Parameter
Avanti Polar
Lipids

Cayman
Chemical

Larodan MilliporeSigma

Identity (by MS)
Conforms to

Structure

Conforms to

Structure

Conforms to

Structure

Conforms to

Structure

Fatty Acid

Composition

≥99% 14:1 (cis-

9)
Reportable Reportable Reportable

Endotoxin Level Not Specified Not Specified Not Specified Not Specified

Solvent Purity
High Purity

Chloroform
N/A N/A

High Purity

Solvent

Certificate of

Analysis

Provided with

purchase

Available for

download by lot

number[1]

Provided with

purchase[2]

Available on

product page

Experimental Protocols for Quality Assessment

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.caymanchem.com/batch
https://www.larodan.com/offering/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure the quality and consistency of Dimyristolein for your specific application, in-house

verification is recommended. The following are detailed methodologies for key experiments.

Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To confirm the identity and determine the purity of Dimyristolein.

Methodology:

Sample Preparation:

Accurately weigh approximately 1 mg of Dimyristolein.

Perform a transesterification reaction to convert the diacylglycerol to fatty acid methyl

esters (FAMEs). A common method is to use 1 mL of 2% methanolic sulfuric acid and heat

at 60°C for 1 hour.

After cooling, add 1 mL of hexane and 0.5 mL of saturated sodium chloride solution.

Vortex and centrifuge. Collect the upper hexane layer containing the FAMEs.

GC-MS Analysis:

Gas Chromatograph: Agilent 7890B or equivalent.

Column: DB-23 (30 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column.

Oven Program: Start at 150°C, hold for 1 min, ramp to 220°C at 4°C/min, and hold for 10

min.

Injector Temperature: 250°C.

Carrier Gas: Helium at a constant flow of 1 mL/min.

Mass Spectrometer: Agilent 5977A or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Mass Range: m/z 50-550.

Data Analysis:

Identify the methyl myristoleate peak based on its retention time and mass spectrum

(comparison to a known standard or library).

Calculate purity by dividing the peak area of methyl myristoleate by the total peak area of

all fatty acid methyl esters.

Stability Assessment by Thin-Layer Chromatography
(TLC)
Objective: To assess the stability of Dimyristolein over time under specific storage conditions

by monitoring for the appearance of degradation products.

Methodology:

Sample Preparation:

Prepare a 1 mg/mL solution of Dimyristolein in chloroform.

Spot 2 µL of the solution onto a silica gel TLC plate.

Store the remaining solution at the desired test conditions (e.g., -20°C, 4°C, room

temperature).

TLC Analysis:

Mobile Phase: A common solvent system for neutral lipids is Hexane:Diethyl Ether:Acetic

Acid (80:20:1, v/v/v).

Develop the TLC plate in a chamber saturated with the mobile phase until the solvent front

is approximately 1 cm from the top of the plate.

Dry the plate thoroughly.

Visualization:
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Visualize the spots by staining with a suitable reagent, such as phosphomolybdic acid

solution followed by gentle heating, or by exposure to iodine vapor.

Data Analysis:

At specified time points (e.g., 0, 1, 2, 4 weeks), spot the stored Dimyristolein solution

alongside a freshly prepared standard.

Compare the chromatograms. The appearance of new spots or a decrease in the intensity

of the main Dimyristolein spot indicates degradation.

In Vitro Biological Activity Assay: Protein Kinase C
(PKC) Activation
Objective: To determine the biological activity of Dimyristolein by measuring its ability to

activate Protein Kinase C (PKC), a key downstream effector in the diacylglycerol signaling

pathway.

Methodology:

Cell Culture:

Use a suitable cell line known to express PKC, such as HEK293 or HeLa cells.

Culture the cells in appropriate media and conditions until they reach 80-90% confluency.

Cell Treatment:

Prepare a stock solution of Dimyristolein in a suitable solvent (e.g., DMSO).

Serially dilute the Dimyristolein to achieve a range of final concentrations (e.g., 1, 10, 100

µM).

Treat the cells with the different concentrations of Dimyristolein for a specified time (e.g.,

30 minutes). Include a vehicle control (DMSO alone).

PKC Activity Measurement:
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Several commercial kits are available for measuring PKC activity, often based on the

phosphorylation of a specific substrate. A common method is an ELISA-based assay.

Lyse the cells according to the kit protocol.

Perform the PKC activity assay on the cell lysates.

Data Analysis:

Measure the absorbance or fluorescence according to the kit instructions.

Plot the PKC activity as a function of Dimyristolein concentration to generate a dose-

response curve.

Compare the EC50 values (the concentration that gives half-maximal response) of

Dimyristolein from different suppliers. A lower EC50 indicates higher potency.

Mandatory Visualizations
Diacylglycerol (DAG) Signaling Pathway
The following diagram illustrates the central role of diacylglycerol (DAG), such as

Dimyristolein, in intracellular signaling cascades.
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Caption: Diacylglycerol (DAG) signaling pathway.

Experimental Workflow for Purity Analysis
This diagram outlines the key steps involved in determining the purity of a Dimyristolein
sample using GC-MS.

Start: Dimyristolein Sample

Sample Preparation:
Transesterification to FAMEs
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End: Purity Report
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Caption: Workflow for Dimyristolein purity analysis.
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Conclusion
The selection of a Dimyristolein supplier should be based on a thorough evaluation of product

specifications, the availability of comprehensive analytical data, and the specific requirements

of the intended application. While all four suppliers—Avanti Polar Lipids, Cayman Chemical,

Larodan, and MilliporeSigma—are reputable sources for high-purity lipids, researchers should

consider factors such as lot-to-lot consistency, the level of detail provided in the certificate of

analysis, and the supplier's technical support. For critical applications, performing in-house

quality control using the experimental protocols outlined in this guide will ensure the reliability

and reproducibility of your research findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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